1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 1-pyrrolidin-1-ylpropan-2-yl 2-phenoxyacetate
• InChI: InChI=1S/C15H21NO3/c1-13(11-16-9-5-6-10-16)19-15(17)12-18-14-7-3-2-4-8-14/h2-4,7-8,13H,5-6,9-12H2,1H3
• InChI Key: PPXRFVOCFKVDGO-UHFFFAOYSA-N
• SMILES: CC(CN1CCCC1)OC(=O)COC2=CC=CC=C2

Description

1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and specific inhibitor of mGluR5, which has been implicated in various neurological and psychiatric disorders, including anxiety, depression, addiction, and autism spectrum disorders.

Mechanism of Action

1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate acts as a competitive antagonist of mGluR5 by binding to the allosteric site of the receptor, which is distinct from the glutamate-binding site. This prevents the activation of mGluR5 by glutamate, a neurotransmitter that regulates synaptic transmission and plasticity. By blocking mGluR5 signaling, 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate can modulate the activity of various downstream effectors, such as protein kinases, phosphatases, and ion channels.
Biochemical and Physiological Effects
1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate has been shown to have various biochemical and physiological effects, depending on the experimental conditions and the target tissues. For example, 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate can inhibit the induction of long-term potentiation (LTP) in the hippocampus, a cellular model of learning and memory. It can also reduce the release of dopamine in the nucleus accumbens, a brain region involved in reward and motivation. In addition, 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate can attenuate the development of tolerance and dependence to drugs of abuse, such as cocaine and morphine.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate has several advantages as a research tool, including its high potency and selectivity for mGluR5, its well-established pharmacokinetics and pharmacodynamics, and its availability from commercial sources. However, there are also some limitations to its use, such as its potential off-target effects, its limited solubility in aqueous solutions, and its species-specific pharmacology.

Future Directions

There are several future directions for the research on 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate and mGluR5. One direction is to investigate the role of mGluR5 in the pathophysiology of neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and autism spectrum disorders. Another direction is to develop novel mGluR5 antagonists with improved pharmacological properties, such as brain penetration, selectivity, and safety. Finally, there is a need to validate the therapeutic potential of mGluR5 antagonists in clinical trials, and to identify the patient populations that are most likely to benefit from these drugs.

Synthesis Methods

The synthesis of 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate involves the reaction of 1-methyl-2-(1-pyrrolidinyl)ethanol with phenoxyacetyl chloride in the presence of a base, such as triethylamine or pyridine. The reaction proceeds via nucleophilic substitution of the hydroxyl group of the alcohol by the acyl chloride, followed by elimination of the hydrogen chloride to form the ester. The product can be purified by recrystallization or column chromatography.

Scientific Research Applications

1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. It has been shown to modulate synaptic plasticity, learning and memory, pain perception, and drug addiction. 1-Methyl-2-(1-pyrrolidinyl)ethyl phenoxyacetate has also been used as a tool to validate the therapeutic potential of mGluR5 antagonists in animal models of neurological and psychiatric disorders.